Cas no 1346447-17-3 (6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine)

6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine is a heterocyclic compound featuring a fused pyranopyridine core with a dimethoxymethyl substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The dimethoxymethyl group enhances reactivity, facilitating further functionalization, while the dihydropyran moiety contributes to stability and solubility in organic solvents. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound is typically handled under inert conditions to preserve its integrity. Suitable for use in cross-coupling reactions and nucleophilic substitutions, it offers a balance of reactivity and selectivity for advanced synthetic workflows.

6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine structure

1346447-17-3 structure

Product Name:6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine

CAS No:1346447-17-3

MF:C₁₁H₁₅NO₃

MW:209.241703271866

MDL:MFCD20487109

CID:4695775

Update Time:2025-06-14

6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

- 6-(dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine
- 6-(dimethoxymethyl)-2H,3H,4H-pyrano[2,3-b]pyridine
- 6-(dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine, AldrichCPR
- 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine
- MDL： MFCD20487109
- Inchi： 1S/C11H15NO3/c1-13-11(14-2)9-6-8-4-3-5-15-10(8)12-7-9/h6-7,11H,3-5H2,1-2H3
- InChI Key： GPUSFXVFTXYVAL-UHFFFAOYSA-N
- SMILES： O1C2C(=CC(=CN=2)C(OC)OC)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 196
Topological Polar Surface Area: 40.6

6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB369151-1 g	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine	1346447-17-3		1g	€712.50	2023-04-26
Matrix Scientific	070872-250mg	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine	1346447-17-3		250mg	$342.00	2023-09-08
TRC	D495600-10mg	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine	1346447-17-3		10mg	$ 50.00	2022-06-05
TRC	D495600-50mg	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine	1346447-17-3		50mg	$ 135.00	2022-06-05
TRC	D495600-100mg	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine	1346447-17-3		100mg	$ 210.00	2022-06-05
abcr	AB369151-1g	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine; .	1346447-17-3		1g	€779.60	2025-04-21
Ambeed	A431793-1g	6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine	1346447-17-3	97%	1g	$598.0	2024-04-24

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Additional information on 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano2,3-bpyridine

Comprehensive Overview of 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine (CAS No. 1346447-17-3)

6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine (CAS No. 1346447-17-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DMDHP, features a pyranopyridine core, which is a privileged scaffold in medicinal chemistry. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to modulate biological targets. The presence of the dimethoxymethyl group further enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine has surged, driven by its relevance in high-throughput screening and combinatorial chemistry. Its CAS No. 1346447-17-3 is frequently searched in scientific databases, reflecting its growing importance in drug development pipelines. The compound's stability under various conditions and its compatibility with green chemistry principles have also made it a topic of interest for sustainable synthesis methods. As the pharmaceutical industry shifts toward eco-friendly processes, DMDHP stands out as a candidate for scalable and environmentally benign production.

One of the most frequently asked questions about 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine is its role in central nervous system (CNS) drug design. The pyranopyridine moiety is known to interact with neurotransmitter receptors, making it a valuable scaffold for neurological therapeutics. Additionally, its lipophilicity and blood-brain barrier permeability are key factors driving its exploration in neurodegenerative disease research. These attributes align with current trends in precision medicine, where tailored molecular structures are critical for targeting specific pathways.

Another area of interest is the compound's potential in agrochemical innovation. The pyrano[2,3-b]pyridine framework has shown promise in developing novel pesticides and herbicides, particularly those with reduced environmental impact. As regulatory bodies tighten restrictions on traditional agrochemicals, researchers are turning to compounds like DMDHP to meet the demand for sustainable crop protection solutions. Its mode of action and low toxicity profile are frequently discussed in academic and industrial forums.

From a synthetic chemistry perspective, 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine offers intriguing possibilities for catalyzed transformations and multicomponent reactions. Its functional group compatibility allows for diverse derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This flexibility is particularly valuable in fragment-based drug design, where small molecular fragments are optimized for binding affinity. The compound's CAS No. 1346447-17-3 is often cited in patents and publications related to these advanced methodologies.

In conclusion, 6-(Dimethoxymethyl)-3,4-dihydro-2H-pyrano[2,3-b]pyridine (CAS No. 1346447-17-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and adaptability make it a focal point for innovation in drug discovery and sustainable chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.